Cas no 218590-76-2 (4-Ethyl 1-methyl 2-nitroterephthalate)

• Product Name: 4-Ethyl 1-methyl 2-nitroterephthalate
• CAS No: 218590-76-2
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 1038693
• PubChem ID: 70701049
• Update Time: 2025-09-22

4-Ethyl 1-methyl 2-nitroterephthalate Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl 1-methyl 2-nitroterephthalate
• 4-O-ethyl 1-O-methyl 2-nitrobenzene-1,4-dicarboxylate
• AK100346
• ANW-70328
• CTK8C3620
• KB-241939
• A878907
• 4-Ethyl1-methyl2-nitroterephthalate
• 218590-76-2
• DTXSID40743828
• 4-Ethyl 1-methyl 2-nitrobenzene-1,4-dicarboxylate

• MDL： MFCD23135688
• Inchi： 1S/C11H11NO6/c1-3-18-10(13)7-4-5-8(11(14)17-2)9(6-7)12(15)16/h4-6H,3H2,1-2H3
• InChI Key： YGHQXPZCFIGLNT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.05863707g/mol
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų